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Compound of Interest

(5-Fluoro-2-methoxypyridin-3-
Compound Name:
yl)methanol

Cat. No.: B591755

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the synthesis of (5-Fluoro-
2-methoxypyridin-3-yl)methanol, a key intermediate in the development of various
pharmaceutical compounds. The protocol outlines a robust and efficient method for the
reduction of 5-Fluoro-2-methoxy-3-pyridinecarboxaldehyde.

Introduction

(5-Fluoro-2-methoxypyridin-3-yl)methanol is a functionalized pyridine derivative of
significant interest in medicinal chemistry. Its structural motifs are present in a variety of
biologically active molecules. The synthesis of this compound is a critical step in the discovery
and development of new therapeutic agents. The protocol described herein focuses on the
selective reduction of the corresponding aldehyde precursor using sodium borohydride, a mild
and effective reducing agent.

Reaction Scheme

The synthesis proceeds via the reduction of the aldehyde functional group of 5-Fluoro-2-
methoxy-3-pyridinecarboxaldehyde to a primary alcohol.
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Reduction

NaBH4, Methanol 5-Fluoro-2-methoxy-3-pyridinecarboxaldehyde —————————> (5-Fluoro-2-methoxypyridin-3-yl)methanol
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yl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591755#synthesis-protocol-for-5-fluoro-2-
methoxypyridin-3-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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